Cas no 2228668-49-1 (Tert-butyl 4-(2-oxoethyl)-1h-imidazole-1-carboxylate)

• Product Name: Tert-butyl 4-(2-oxoethyl)-1h-imidazole-1-carboxylate
• CAS No: 2228668-49-1
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5769733
• PubChem ID: 164663977
• Update Time: 2023-12-26

Tert-butyl 4-(2-oxoethyl)-1h-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1896471
• tert-butyl 4-(2-oxoethyl)-1h-imidazole-1-carboxylate
• 2228668-49-1
• 1H-Imidazole-1-carboxylic acid, 4-(2-oxoethyl)-, 1,1-dimethylethyl ester
• Tert-butyl 4-(2-oxoethyl)-1h-imidazole-1-carboxylate

• Inchi： 1S/C10H14N2O3/c1-10(2,3)15-9(14)12-6-8(4-5-13)11-7-12/h5-7H,4H2,1-3H3
• InChI Key： MXALOVPXMNGQED-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC(CC=O)=C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61.2Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 337.7±34.0 °C(Predicted)
• pka: 3.20±0.61(Predicted)